Cas no 541-07-1 (Pentanoic acid,3-hydroxy-3-methyl-5-oxo-)

• Product Name: Pentanoic acid,3-hydroxy-3-methyl-5-oxo-
• CAS No: 541-07-1
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 377872
• PubChem ID: 164657
• Update Time: 2025-04-19

Pentanoic acid,3-hydroxy-3-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3-hydroxy-3-methyl-5-oxo-
• 3-hydroxy-3-methyl-5-oxopentanoic acid
• mevaldic acid
• SCHEMBL543210
• CHEBI:17646
• Q27102498
• MEVALDATE, (+/-)-
• (3RS)-MEVALDATE
• Pentanoic acid, 3-hydroxy-3-methyl-5-oxo-
• MEVALDIC ACID [MI]
• T76J110U2N
• AKOS006379791
• 541-07-1
• 3-Hydroxy-3-methylglutaraldehydic acid
• UNII-T76J110U2N
• .BETA.,.DELTA.-DIHYDROXY-.BETA.-METHYL-.DELTA.-VALEROLACTONE

• Inchi： 1S/C6H10O4/c1-6(10,2-3-7)4-5(8)9/h3,10H,2,4H2,1H3,(H,8,9)
• InChI Key： CWCYSIIDJAVQSK-UHFFFAOYSA-N
• SMILES： OC(C)(CC=O)CC(=O)O

Computed Properties

• Exact Mass: 146.0579
• Monoisotopic Mass: 146.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: -1.3

Experimental Properties

• Density: 1.248
• Boiling Point: 324°Cat760mmHg
• Flash Point: 164°C
• Refractive Index: 1.477
• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids